N-(4-Nitrobenzenesulfonyl) N-Desmethyl Zolmitriptan
N-(4-Nitrobenzenesulfonyl) N-Desmethyl Zolmitriptan
Brand Name:
Vulcanchem
CAS No.:
1346602-02-5
VCID:
VC0118885
InChI:
InChI=1S/C21H22N4O6S/c1-24(32(29,30)18-5-3-17(4-6-18)25(27)28)9-8-15-12-22-20-7-2-14(11-19(15)20)10-16-13-31-21(26)23-16/h2-7,11-12,16,22H,8-10,13H2,1H3,(H,23,26)/t16-/m0/s1
SMILES:
CN(CCC1=CNC2=C1C=C(C=C2)CC3COC(=O)N3)S(=O)(=O)C4=CC=C(C=C4)[N+](=O)[O-]
Molecular Formula:
C21H22N4O6S
Molecular Weight:
458.489
N-(4-Nitrobenzenesulfonyl) N-Desmethyl Zolmitriptan
CAS No.: 1346602-02-5
Reference Standards
VCID: VC0118885
Molecular Formula: C21H22N4O6S
Molecular Weight: 458.489
| CAS No. | 1346602-02-5 |
|---|---|
| Product Name | N-(4-Nitrobenzenesulfonyl) N-Desmethyl Zolmitriptan |
| Molecular Formula | C21H22N4O6S |
| Molecular Weight | 458.489 |
| IUPAC Name | N-methyl-4-nitro-N-[2-[5-[[(4S)-2-oxo-1,3-oxazolidin-4-yl]methyl]-1H-indol-3-yl]ethyl]benzenesulfonamide |
| Standard InChI | InChI=1S/C21H22N4O6S/c1-24(32(29,30)18-5-3-17(4-6-18)25(27)28)9-8-15-12-22-20-7-2-14(11-19(15)20)10-16-13-31-21(26)23-16/h2-7,11-12,16,22H,8-10,13H2,1H3,(H,23,26)/t16-/m0/s1 |
| Standard InChIKey | WUEQSRCFTOJRJR-INIZCTEOSA-N |
| SMILES | CN(CCC1=CNC2=C1C=C(C=C2)CC3COC(=O)N3)S(=O)(=O)C4=CC=C(C=C4)[N+](=O)[O-] |
| Synonyms | N-(4-Nitrobenzenesulfonyl) 4-[[3-[2-(Methylamino)ethyl]-1H-indol-5-yl]methyl-2-oxazolidinone; N-Methyl-4-nitro-N-[2-[5-[[(4S)-2-oxo-4-oxazolidinyl]methyl]-1H-indol-3-yl]ethyl]benzenesulfonamide; |
| PubChem Compound | 71751045 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume